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Compound of Interest

Compound Name: Colistin IV

Cat. No.: B8351705

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during colistin susceptibility testing. The

information is tailored for researchers, scientists, and drug development professionals to

ensure accurate and reliable results in their experiments.

Frequently Asked Questions (FAQs)
Q1: Why is colistin susceptibility testing so challenging?

A1: In vitro colistin susceptibility testing is inherently challenging due to several factors:

Cationic Nature of Colistin: As a polycationic peptide, colistin can adhere to the surfaces of

plastic labware, such as polystyrene microtiter plates, which can lead to an underestimation

of the drug's concentration and falsely elevated Minimum Inhibitory Concentration (MIC)

values.[1][2][3]

Poor Diffusion in Agar: Colistin is a large molecule that diffuses poorly and unevenly in agar.

[1][3] This characteristic makes agar-based methods like disk diffusion and gradient tests

unreliable, often producing inaccurate results with high error rates and poor reproducibility.[1]

[3][4]
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Heteroresistance: Some bacterial populations may contain a subpopulation of resistant cells

that are not easily detected by standard susceptibility testing methods.[1][5][6] This

phenomenon, known as heteroresistance, can lead to treatment failure despite an initial

susceptible result.[5][7]

"Skipped Wells" Phenomenon: In broth microdilution assays, it is sometimes observed that

bacterial growth occurs at higher colistin concentrations while no growth is seen in wells with

lower concentrations.[8][9] The exact cause of this "skipped well" phenomenon is not fully

understood but adds complexity to MIC interpretation.[9]

Inactive Prodrug: The form of colistin administered to patients is colistin methanesulfonate

(CMS), an inactive prodrug.[3] For in vitro testing, it is crucial to use colistin sulfate to obtain

accurate and reproducible results, as the in vitro conversion of CMS to active colistin can be

variable.[1][3]

Q2: Which colistin susceptibility testing method is recommended?

A2: Both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee

on Antimicrobial Susceptibility Testing (EUCAST) recommend broth microdilution (BMD) as the

reference method for colistin susceptibility testing.[1][2][3] Other methods like disk diffusion and

gradient tests are not recommended for clinical use due to their unreliability.[1][3][10]

Q3: What are the current clinical breakpoints for colistin?

A3: Clinical breakpoints for colistin are established by regulatory bodies like EUCAST and CLSI

to categorize isolates as Susceptible (S), Intermediate (I), or Resistant (R). These breakpoints

can differ and are updated based on new data. It is crucial to refer to the latest guidelines from

the respective agencies.

Table 1: Comparison of Colistin Clinical Breakpoints
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Organism Group
EUCAST Breakpoint
(mg/L)

CLSI Breakpoint (mg/L)

Enterobacterales S ≤ 2, R > 2 I ≤ 2, R ≥ 4

Pseudomonas aeruginosa S ≤ 2, R > 2 I ≤ 2, R ≥ 4

Acinetobacter spp. S ≤ 2, R > 2 I ≤ 2, R ≥ 4

Note: CLSI has eliminated the "susceptible" interpretive category for polymyxins, reflecting the

limited clinical utility and potential for toxicity.[11][12]

Troubleshooting Guides
Issue 1: Inconsistent or non-reproducible MIC values in broth microdilution (BMD).

Possible Cause 1: Adherence of colistin to the microtiter plate.

Troubleshooting Step: Ensure that you are using untreated, plain polystyrene microdilution

trays as recommended by the joint CLSI-EUCAST guidelines.[2] Avoid using treated or

coated plates. While some studies have investigated the use of surfactants like

Polysorbate-80 (P-80) to prevent binding, this is not approved by CLSI or EUCAST as it

may have its own antibacterial activity and could act synergistically with colistin.[1]

Possible Cause 2: "Skipped wells" phenomenon.

Troubleshooting Step: If you observe growth in wells with higher colistin concentrations but

not in preceding wells, repeat the test. If the phenomenon persists, consider subculturing

from the turbid wells to check for contamination.[13][14] The presence of heteroresistance

could also contribute to this observation.[8]

Possible Cause 3: Incorrect preparation of colistin stock solution.

Troubleshooting Step: Always use colistin sulfate for preparing stock solutions.[1] Prepare

a fresh stock solution in sterile distilled water, aliquot, and store at -70°C or below.[3] Avoid

repeated freeze-thaw cycles.

Issue 2: Discrepancies between different susceptibility testing methods.
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Possible Cause: Use of unreliable testing methods.

Troubleshooting Step: Agar-based methods such as disk diffusion and gradient tests (e.g.,

E-test) are not reliable for colistin due to its poor diffusion in agar and are not

recommended by EUCAST or CLSI.[1][3][15] These methods are known to have high error

rates, particularly for isolates with MICs close to the breakpoint, and can lead to false-

susceptible results.[10][16][17] Stick to the reference broth microdilution method for

accurate results.[2][3]

Table 2: Performance of Different Colistin Susceptibility Testing Methods Compared to Broth

Microdilution (BMD)

Method
Very Major Errors
(VME) Rate

Major Errors (ME)
Rate

Overall Agreement

Agar Dilution 11% - 37.5% Varies Low to Moderate

Disk Diffusion

79% - 89% (falsely

reported as

susceptible)

0% Unreliable

Gradient Test (E-test) up to 32% - 68.8% Varies Unreliable

Commercial BMD kits 2.7% 6.1% 91.1%

VME: Very Major Error (a resistant isolate is incorrectly classified as susceptible). ME: Major

Error (a susceptible isolate is incorrectly classified as resistant). Data compiled from multiple

studies.[4][9][18][19][20][21]

Issue 3: Suspected heteroresistance leading to treatment failure.

Possible Cause: The presence of a resistant subpopulation within a seemingly susceptible

bacterial culture.[5][6] Standard diagnostic tests may not detect low frequencies of resistant

cells.[5][6]

Troubleshooting Step: To investigate heteroresistance, the gold standard method is

Population Analysis Profile (PAP).[5] This method can quantify the proportion of resistant
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cells at various antibiotic concentrations.[5] If heteroresistance is confirmed, it may explain

in vivo treatment failure despite in vitro susceptibility.[5][7]

Experimental Protocols
1. Broth Microdilution (BMD) for Colistin MIC Determination (Reference Method)

Materials:

Cation-adjusted Mueller-Hinton broth (CA-MHB).[2]

Colistin sulfate powder.

Untreated, plain polystyrene 96-well microdilution plates.[2]

Bacterial inoculum standardized to 0.5 McFarland.

Quality control strains (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853, and a

colistin-resistant strain like E. coli NCTC 13846).[1][17]

Procedure:

Prepare a stock solution of colistin sulfate in sterile distilled water.

Perform serial two-fold dilutions of colistin in CA-MHB directly in the microdilution plate to

achieve the desired final concentrations.

Prepare the bacterial inoculum by suspending colonies in saline to match a 0.5 McFarland

turbidity standard. Further dilute this suspension to achieve a final concentration of

approximately 5 x 10^5 CFU/mL in each well.

Inoculate each well with the standardized bacterial suspension. Include a growth control

well (no colistin) and a sterility control well (no bacteria).

Incubate the plates at 35°C for 16-20 hours.[3]

The MIC is the lowest concentration of colistin that completely inhibits visible bacterial

growth.
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2. Population Analysis Profile (PAP) for Heteroresistance Detection

Materials:

Mueller-Hinton agar (MHA) plates.

Colistin sulfate.

Bacterial culture grown overnight in broth.

Procedure:

Prepare MHA plates containing a range of colistin concentrations (e.g., 0, 0.5, 1, 2, 4, 8,

16, 32 µg/mL).[7][22]

Prepare serial dilutions of the overnight bacterial culture in saline.

Plate a fixed volume (e.g., 100 µL) of each dilution onto each of the colistin-containing and

colistin-free MHA plates.

Incubate the plates at 37°C for 24-48 hours.

Count the number of colonies on each plate to determine the number of colony-forming

units (CFU) per milliliter.

Plot the log10 of the CFU/mL against the colistin concentration. A heteroresistant

population will typically show a biphasic curve, with a subpopulation of cells growing at

higher antibiotic concentrations.[22]
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Caption: Workflow for colistin susceptibility testing using the reference broth microdilution

method.
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Caption: Troubleshooting logic for common issues in colistin susceptibility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing
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